4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid

• IUPAC Name: 4-(4-methylphenyl)-4-oxo-2-pyrazol-1-ylbutanoic acid
• InChI: InChI=1S/C14H14N2O3/c1-10-3-5-11(6-4-10)13(17)9-12(14(18)19)16-8-2-7-15-16/h2-8,12H,9H2,1H3,(H,18,19)
• InChI Key: HHYKCEFFPDIUQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C(=O)O)N2C=CC=N2
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid is an organic compound that features a pyrazole ring and a butanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid typically involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate in the presence of a base to form the corresponding chalcone. This intermediate is then reacted with hydrazine hydrate to form the pyrazole ring. The final step involves the hydrolysis of the ester group to yield the butanoic acid .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and employing continuous flow techniques to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid has several applications in scientific research:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for anti-inflammatory and anticancer agents.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.

Biological Studies: The compound’s interactions with various biological targets are explored to understand its mechanism of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring is known to interact with various biological pathways, potentially inhibiting or activating specific enzymes . This interaction can lead to anti-inflammatory or anticancer effects, depending on the specific biological context.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-methoxyphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid
• 4-(4-chlorophenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid

Uniqueness

4-(4-methylphenyl)-4-oxo-2-(1H-pyrazol-1-yl)butanoic acid is unique due to the presence of the 4-methylphenyl group, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in pharmacokinetics and pharmacodynamics compared to similar compounds .